2-(dimethylamino)ethyl 3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate

Specification

• Molecular Formula: C18H22N2O4S2
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl 3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• Standard InChI: InChI=1S/C18H22N2O4S2/c1-19(2)10-11-24-16(21)8-9-20-17(22)15(26-18(20)25)12-13-6-4-5-7-14(13)23-3/h4-7,12H,8-11H2,1-3H3/b15-12-
• Standard InChI Key: LQYDIXBLSXXIQT-QINSGFPZSA-N
• Isomeric SMILES: CN(C)CCOC(=O)CCN1C(=O)/C(=C/C2=CC=CC=C2OC)/SC1=S
• Canonical SMILES: CN(C)CCOC(=O)CCN1C(=O)C(=CC2=CC=CC=C2OC)SC1=S

Introduction

2-(Dimethylamino)ethyl 3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate is a complex organic compound featuring a thiazolidinone core structure. This compound integrates a dimethylaminoethyl group with a thiazolidinone moiety that includes a methoxybenzylidene substituent, contributing to its potential biological activity and therapeutic applications.

Biological Activities

This compound is of interest for its potential biological activities, including:

• Antimicrobial Properties: Compounds with similar thiazolidinone structures have shown antimicrobial effects.

• Anti-cancer Properties: Thiazolidinones are known to interact with enzymes and receptors, potentially inhibiting their activity and leading to apoptosis in cancer cells.

Research Applications

• Chemistry: It serves as a building block for synthesizing more complex molecules.

• Biology and Medicine: Its potential biological activity makes it a candidate for pharmacological and toxicological studies.

• Industry: It may be used in developing new materials with specific properties.

Mechanism of Action

The mechanism involves interaction with specific molecular targets. The thiazolidinone ring interacts with enzymes and receptors, potentially inhibiting or modulating their activity. The exact pathways depend on the biological context and interacting molecules.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
2-(Dimethylamino)ethyl 3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate	Thiazolidinone core with methoxybenzylidene substituent	Potential biological activity
5-(4-Methoxybenzylidene)thiazolidine-2,4-dione	Lacks dimethylaminoethyl group	Known for strong anticancer properties
N-(4-Methoxyphenyl)acetamide	Simple aromatic substitution; no thiazolidinone structure	Less complex; lower biological activity